Cas no 57843-53-5 (Hexanediamide,N1,N1,N6,N6-tetrakis(2-hydroxypropyl)-)

• Product Name: Hexanediamide,N1,N1,N6,N6-tetrakis(2-hydroxypropyl)-
• CAS No: 57843-53-5
• MF: C₁₈H₃₆N₂O₆
• MW: 376.48824596405
• CID: 374305
• PubChem ID: 93821
• Update Time: 2025-04-19

Hexanediamide,N1,N1,N6,N6-tetrakis(2-hydroxypropyl)- Chemical and Physical Properties

Names and Identifiers

• Hexanediamide,N1,N1,N6,N6-tetrakis(2-hydroxypropyl)-
• N,N,N',N'-tetrakis(2-hydroxypropyl)adipamide
• N,N,N',N'-tetrakis(2-hydroxypropyl)hexanediamide
• Hexanediamide, N,N,N',N'-tetrakis(2-hydroxypropyl)-
• n,n,n',n'-tetrakis(2-hydroxypropyl)-hexanediamid
• C18H36N2O6
• BIS(N,N-BIS(2-HYDROXYPROPYL))ADIPAMIDE
• EINECS 260-982-3
• PRIMID QM 1260
• UNII-S28914MXSR
• NS00006176
• EC 260-982-3
• S28914MXSR
• 57843-53-5
• SCHEMBL487067
• N1,N1,N6,N6-tetrakis(2-hydroxypropyl)adipamide
• Q27288483
• DTXSID50866653
• Hexanediamide, N1,N1,N6,N6-tetrakis(2-hydroxypropyl)-

• Inchi： 1S/C18H36N2O6/c1-13(21)9-19(10-14(2)22)17(25)7-5-6-8-18(26)20(11-15(3)23)12-16(4)24/h13-16,21-24H,5-12H2,1-4H3
• InChI Key： UUCAVBDCVCFNIN-UHFFFAOYSA-N
• SMILES： O=C(CCCCC(N(CC(C)O)CC(C)O)=O)N(CC(C)O)CC(C)O

Computed Properties

• Exact Mass: 376.25748
• Monoisotopic Mass: 376.25733687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 13
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 122Ų

Experimental Properties

• PSA: 121.54